Cas no 896722-53-5 (6-Methoxy-1H-pyrrolo[2,3-b]pyridine)

6-Methoxy-1H-pyrrolo[2,3-b]pyridine structure

896722-53-5 structure

Product Name:6-Methoxy-1H-pyrrolo[2,3-b]pyridine

CAS No:896722-53-5

MF:C₈H₈N₂O

MW:148.16192150116

MDL:MFCD06659665

CID:714910

PubChem ID:11615191

Update Time:2024-10-26

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 6-methoxy-
- 6-Methoxy-7-azaindole
- HIN1650
- methoxypyrrolobpyridine
- 1H-Pyrrolo[2,3-b]pyridine,6-methoxy-
- PubChem19344
- LNEHZEFKSUBWTA-UHFFFAOYSA-N
- FCH950208
- WT1472
- VP12428
- TRA0018918
- PB18740
- AX8165431
- AB0027423
- ST24029797
- W9253
- 6-Methoxy-1H-pyrrolo[2,3-b]pyridine (ACI)
- CS-B0494
- SS-4327
- EN300-205965
- MFCD06659665
- SCHEMBL1150426
- 6-Methoxy-7-azaindole, 97%
- Z1203732536
- J-518833
- AKOS006348870
- DTXSID80469459
- SY096907
- 896722-53-5
- MDL： MFCD06659665
- Inchi： 1S/C8H8N2O/c1-11-7-3-2-6-4-5-9-8(6)10-7/h2-5H,1H3,(H,9,10)
- InChI Key： LNEHZEFKSUBWTA-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CN2)C=CC=1OC

Computed Properties

Exact Mass: 148.06400
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.9
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.6

Experimental Properties

Melting Point: 88-89 °C
PSA: 37.91000
LogP: 1.57150

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： S26
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22; R36

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	062956-250mg	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%	250mg	￡51.00	2022-03-01
Fluorochem	062956-1g	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%	1g	￡100.00	2022-03-01
Fluorochem	062956-5g	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%	5g	￡338.00	2022-03-01
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Chemenu	CM149717-100mg	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%+	100mg	$55	2021-08-05
Chemenu	CM149717-250mg	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%+	250mg	$96	2021-08-05
Chemenu	CM149717-1g	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	95%+	1g	$246	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M894557-1g	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5	97%	1g	892.80	2021-05-17
Matrix Scientific	058246-250mg	6-Methoxy-1H-pyrrolo[2,3-b]pyridine, >95%	896722-53-5	>95%	250mg	$127.00	2021-06-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	702838-250MG	6-Methoxy-1H-pyrrolo[2,3-b]pyridine	896722-53-5		250mg	¥1054.6	2023-11-27

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

55052-24-9

535-80-8

896722-53-5

Reaction Conditions

1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ; overnight, 60 - 65 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; overnight, 60 - 65 °C
1.3 Reagents: Acetic acid ; neutralized

Reference

: The first practical and efficient one-pot synthesis of 6-substituted 7-azaindoles via a Reissert-Henze reaction

Storz, Thomas; Bartberger, Michael D.; Sukits, Steven; Wilde, Chris; Soukup, Troy, Synthesis, 2008, (2), 201-214

Production Method 2

55052-24-9

896722-53-5

Reaction Conditions

1.1 Reagents: Dimethyl sulfate Solvents: Acetonitrile ; 15 h, 65 °C
1.2 Solvents: Methanol ; 20 h, 60 °C
1.3 Reagents: Acetic acid ; pH 7

Reference

: Design and synthesis of 1-(2-alkanamidoethyl)-6-methoxy-7-azaindole derivatives as potent melatonin agonists

Jeanty, Matthieu; Suzenet, Franck; Delagrange, Philippe; Nosjean, Olivier; Boutin, Jean A.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2316-2319

Production Method 3

55052-26-1

896722-53-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 8 h, 50 °C

Reference

: Scaffold-hopping strategy: synthesis and biological evaluation of 5,6-fused bicyclic heteroaromatics to identify orally bioavailable anticancer agents

Tung, Yen-Shih; Coumar, Mohane Selvaraj; Wu, Yu-Shan; Shiao, Hui-Yi; Chang, Jang-Yang; et al, Journal of Medicinal Chemistry, 2011, 54(8), 3076-3080

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Raw materials

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Preparation Products

6-Methoxy-1H-pyrrolo[2,3-b]pyridine (896722-53-5)

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Suppliers

Amadis Chemical Company Limited

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(CAS:896722-53-5)6-Methoxy-1H-pyrrolo[2,3-b]pyridine

Order Number:A843278

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:59

Price ($):236.0

Email:sales@amadischem.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:896722-53-5)6-Methoxy-1H-pyrrolo[2,3-b]pyridine

Purity:99%

Quantity:5g

Price ($):236.0

Cas no 896722-53-5 (6-Methoxy-1H-pyrrolo[2,3-b]pyridine)

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Security Information

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Pricemore >>

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

Production Method 2

Production Method 3

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Raw materials

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Preparation Products

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Suppliers

6-Methoxy-1H-pyrrolo[2,3-b]pyridine Related Literature

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896722-53-5 (6-Methoxy-1H-pyrrolo[2,3-b]pyridine) Related Products